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Introduction
MS7972 is a small molecule inhibitor that specifically targets the protein-protein interaction

between the human tumor suppressor protein p53 and the CREB-binding protein (CBP). This

interaction is crucial for the acetylation of p53, a post-translational modification essential for its

transcriptional activity. By blocking the binding of acetylated p53 to the bromodomain of CBP,

MS7972 provides a valuable tool for studying the downstream effects of p53 signaling

pathways and for investigating potential therapeutic strategies in diseases where this pathway

is dysregulated, such as in various cancers. MS7972 was identified through target structure-

guided nuclear magnetic resonance (NMR) spectroscopy screening and has been shown to

modulate p53 stability and function in response to DNA damage[1].

Mechanism of Action
MS7972 functions by competitively binding to the acetyl-lysine binding pocket of the CBP

bromodomain. This prevents the recruitment of acetylated p53 to CBP, thereby inhibiting the

p53-dependent transcription of its target genes, including the cell cycle inhibitor p21[1]. This

targeted inhibition allows for the specific investigation of the consequences of blocking this

particular node in the p53 signaling network.
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The following table summarizes the known quantitative data for MS7972.

Parameter Value Assay Conditions Reference

Inhibition of p53-CBP

Interaction

Nearly complete at 50

µM
In vitro [1]

Signaling Pathway
The diagram below illustrates the signaling pathway involving the p53-CBP interaction and the

point of inhibition by MS7972.
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Start

Prepare Reagents:
- Fluorescently labeled acetylated p53 peptide

- Recombinant CBP bromodomain
- MS7972 serial dilutions

- Assay Buffer

Add reagents to 384-well plate:
1. CBP bromodomain

2. MS7972 or vehicle control
3. Labeled p53 peptide

Incubate at room temperature
for 30 minutes

Measure fluorescence polarization
using a plate reader

Analyze data to determine
inhibition and IC50 value

End

 

Start

Culture cells (e.g., U2OS) and treat with
a DNA damaging agent (e.g., etoposide)

to induce p53 acetylation.

Treat cells with MS7972 (e.g., 50 µM)
or vehicle control for the desired time.

Lyse cells in non-denaturing lysis buffer.

Immunoprecipitate p53 using an
anti-p53 antibody conjugated to beads.

Wash beads to remove non-specific binders.

Elute protein complexes from the beads.

Analyze eluates by Western blotting using
anti-p53 and anti-CBP antibodies.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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